Cas no 10596-19-7 (Phosphonic acid,(2-phenylethylidene)bis- (9CI))

• Product Name: Phosphonic acid,(2-phenylethylidene)bis- (9CI)
• CAS No: 10596-19-7
• MF: C₈H₁₂O₆P₂
• MW: 266.124804496765
• CID: 151684
• PubChem ID: 193462
• Update Time: 2025-04-19

Phosphonic acid,(2-phenylethylidene)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(2-phenylethylidene)bis- (9CI)
• (2-phenyl-1-phosphonoethyl)phosphonic acid
• benzylmethylenediphosphonic acid
• (2-phenylethane-1,1-diyl)bis(phosphonic acid)
• (2-Phenylethylidene)bis(phosphonic acid)
• 10596-19-7
• DTXSID80147442
• CHEMBL33616
• J-510259
• SCHEMBL7158870

• Inchi： 1S/C8H12O6P2/c9-15(10,11)8(16(12,13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： LKGJFSBVIBNBPW-UHFFFAOYSA-N
• SMILES： P(C(CC1C=CC=CC=1)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 266.01096
• Monoisotopic Mass: 266.01091209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06